Cas no 2034398-17-7 (N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-N'-3-(methylsulfanyl)phenylethanediamide)

• Product Name: N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-N'-3-(methylsulfanyl)phenylethanediamide
• CAS No: 2034398-17-7
• MF: C₁₉H₂₃N₃O₃S₂
• MW: 405.534221887589
• CID: 6078856
• PubChem ID: 92065217
• Update Time: 2025-07-22

N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-N'-3-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-N'-3-(methylsulfanyl)phenylethanediamide
• N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-N'-(3-methylsulfanylphenyl)oxamide
• 2034398-17-7
• AKOS026687845
• N1-(2-(furan-3-yl)-2-thiomorpholinoethyl)-N2-(3-(methylthio)phenyl)oxalamide
• F6353-5979
• N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-N'-[3-(methylsulfanyl)phenyl]ethanediamide

• Inchi： 1S/C19H23N3O3S2/c1-26-16-4-2-3-15(11-16)21-19(24)18(23)20-12-17(14-5-8-25-13-14)22-6-9-27-10-7-22/h2-5,8,11,13,17H,6-7,9-10,12H2,1H3,(H,20,23)(H,21,24)
• InChI Key： JESVVPWPDGTIBP-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1=COC=C1)CNC(C(NC1C=CC=C(C=1)SC)=O)=O

Computed Properties

• Exact Mass: 405.11808395g/mol
• Monoisotopic Mass: 405.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-N'-3-(methylsulfanyl)phenylethanediamide

Introduction to N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-N'-3-(methylsulfanyl)phenylethanediamide (CAS No. 2034398-17-7)

N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-N'-3-(methylsulfanyl)phenylethanediamide, identified by its CAS number 2034398-17-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both furan and thiomorpholine moieties in its structure suggests a unique set of chemical properties that may be leveraged for various biological activities.

The furan ring, a five-membered heterocyclic aromatic compound, is known for its stability and ability to participate in various chemical reactions. Its incorporation into the molecular structure of N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-N'-3-(methylsulfanyl)phenylethanediamide introduces a layer of complexity that can influence the compound's interactions with biological targets. On the other hand, the thiomorpholine moiety, characterized by its sulfur-containing ring structure, is recognized for its role in enhancing solubility and bioavailability, which are critical factors in drug design.

The amide and sulfanyl functional groups present in the compound contribute to its overall reactivity and potential biological effects. The N-terminal amide group can engage in hydrogen bonding interactions, which are essential for binding to biological receptors. Meanwhile, the presence of a methylsulfanyl group at the C-terminal phenyl ring adds another dimension to the molecule's chemical behavior, potentially influencing its metabolic pathways and pharmacokinetic properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that combine multiple heterocyclic structures. The combination of furan, thiomorpholine, and amide functionalities in N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-N'-3-(methylsulfanyl strong>)phenylethanediamide positions it as a promising candidate for further investigation. Studies have begun to uncover its potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer treatments.

The anti-inflammatory potential of this compound has been a focal point of recent research. The ability of the furan strong>-based moiety to modulate inflammatory pathways has been observed in several preclinical studies. Additionally, the sulfanyl group's interaction with biological enzymes suggests a possible mechanism for inhibiting inflammatory mediators. These findings have prompted further exploration into the compound's efficacy in models of inflammation.

In the realm of oncology, N-2-(< strong>furan -3 -yl >)-2-(< strong > thiomorpholin -4 -yl >)ethyl-N'-3-(< strong >methylsulfanyl >)phenylethanedi amide has shown intriguing properties that warrant deeper investigation. Preliminary studies indicate that the compound can interfere with key signaling pathways involved in cancer cell proliferation. The structural features that facilitate these interactions make it a compelling candidate for developing novel anti-cancer agents. Researchers are particularly interested in how the combination of heterocyclic structures enhances its binding affinity to target proteins.

The synthesis and characterization of this compound have also provided valuable insights into synthetic methodologies that can be applied to other complex molecules. The use of advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been crucial in elucidating its molecular structure and understanding its reactivity. These advancements not only contribute to the current study but also lay the groundwork for future synthetic endeavors.

The pharmacokinetic profile of N-2-(< strong >furan -3 -yl >)-2-(< strong > thiomorpholin -4 -yl >)ethyl-N'-3-(< strong >methylsulfanyl >)phenylethanedi amide is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy. Initial pharmacokinetic studies suggest that the presence of polar functional groups enhances its solubility, which could improve bioavailability. However, further research is needed to fully characterize these properties.

The development of novel drug candidates often involves extensive computational modeling to predict their biological activity and optimize their design. In the case of N-2-(< strong >furan -3 -yl >)-2-(< strong > thiomorpholin -4 -yl >)ethyl-N'-3-(< strong >methylsulfanyl >)phenylethanedi amide , computational studies have been employed to explore potential binding interactions with biological targets. These simulations have provided valuable insights into how modifications to the molecular structure could enhance its potency and selectivity.

The future direction of research on this compound will likely involve both experimental and computational approaches. Experimental studies will focus on validating initial findings through in vitro and in vivo assays. Meanwhile, computational methods will continue to play a crucial role in guiding synthetic modifications aimed at improving therapeutic outcomes. The integration of these approaches promises to accelerate the discovery process and bring new insights into the potential applications of this molecule.